Cas no 2997-97-9 (1,3-Propanediol, 2,2-bis[(phenylmethoxy)methyl]-)
2997-97-9 structure
Product Name:1,3-Propanediol, 2,2-bis[(phenylmethoxy)methyl]-
CAS No:2997-97-9
MF:C19H24O4
MW:316.391466140747
CID:1440863
PubChem ID:11056181
Update Time:2025-04-20
1,3-Propanediol, 2,2-bis[(phenylmethoxy)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol, 2,2-bis[(phenylmethoxy)methyl]-
- starbld0012540
- SCHEMBL8307260
- 2,2-bis(phenylmethoxymethyl)propane-1,3-diol
- 2997-97-9
- DB-391887
- 2,2-Bis((benzyloxy)methyl)propane-1,3-diol
- 2,2-Bis(benzyloxymethyl)-1,3-propanediol
-
- Inchi: 1S/C19H24O4/c20-13-19(14-21,15-22-11-17-7-3-1-4-8-17)16-23-12-18-9-5-2-6-10-18/h1-10,20-21H,11-16H2
- InChI Key: QEYZDOXPFJBVTM-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)CC(CO)(CO)COCC1C=CC=CC=1
Computed Properties
- Exact Mass: 316.16752
- Monoisotopic Mass: 316.16745924g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 10
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- PSA: 58.92
1,3-Propanediol, 2,2-bis[(phenylmethoxy)methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1815315-250mg |
2,2-Bis[(Benzyloxy)methyl]propane-1,3-diol |
2997-97-9 | 98% | 250mg |
¥8008.00 | 2024-08-02 |
1,3-Propanediol, 2,2-bis[(phenylmethoxy)methyl]- Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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